BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on 5-Bromo-2-
methylindole

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Bromo-2-methylindole

Cat. No.: B089619

This guide provides essential physicochemical data for 5-Bromo-2-methylindole, a compound
of interest for researchers, scientists, and professionals in drug development. The information
is presented in a clear, structured format to facilitate its use in a laboratory and research
context.

Physicochemical Data

The core molecular properties of 5-Bromo-2-methylindole are summarized in the table below.
This data is fundamental for experimental design, including reaction stoichiometry, solution
preparation, and analytical characterization.

Identifier Value

Molecular Formula CoHsBrN[1][2][3][4]
Molecular Weight 210.07 g/mol [2]
Monoisotopic Mass 208.98401 Da[2][3]
CAS Number 1075-34-9[1][2][3]

Logical Relationship of Molecular Identifiers

The following diagram illustrates the direct relationship between the chemical name, its
empirical formula, and its calculated molecular weight. This visualization helps to conceptualize
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the connection between these key identifiers.

5-Bromo-2-methylindole Is represented by= Molecular Formula corresponds o, Molecular Weight

Click to download full resolution via product page

Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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